Cas no 1806831-26-4 (4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806831-26-4
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 4848935
• Update Time: 2025-08-04

4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H3Cl2F2NO/c8-3-1-5(9)12-4(2-13)6(3)7(10)11/h1-2,7H
• InChI Key： OSSOLAJOSKAHDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=O)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde

Professional Introduction to 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806831-26-4)

4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde is a highly versatile and significant compound in the field of pharmaceutical and agrochemical research. Its molecular structure, characterized by the presence of multiple reactive sites, makes it a valuable intermediate in the synthesis of various biologically active molecules. This compound, with the CAS number 1806831-26-4, has garnered considerable attention due to its potential applications in drug development and material science.

The core structure of 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde consists of a pyridine ring substituted with chloro and difluoromethyl groups, along with an aldehyde functional group at the 2-position. This arrangement provides multiple opportunities for further functionalization, making it a crucial building block in organic synthesis. The chloro and difluoromethyl groups enhance the reactivity of the molecule, enabling diverse chemical transformations that can lead to the development of novel compounds.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives. The presence of electron-withdrawing groups such as chloro and difluoromethyl not only influences the electronic properties of the molecule but also enhances its binding affinity to biological targets. This has led to extensive research into its potential as a precursor for antiviral, antibacterial, and anticancer agents.

One of the most compelling aspects of 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde is its role in synthesizing heterocyclic compounds, which are widely recognized for their therapeutic efficacy. The pyridine core is a common motif in many drugs, including antihistamines, antipsychotics, and antivirals. By leveraging this compound as a starting material, researchers can access a wide range of derivatives with tailored biological activities.

Recent studies have highlighted the compound's utility in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases. The aldehyde group in 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde provides a site for condensation reactions with amines or hydrazines, leading to Schiff base derivatives that can inhibit kinase activity. These derivatives have shown promise in preclinical studies as potential therapeutic agents.

The influence of the difluoromethyl group on the pharmacokinetic properties of derived compounds is another area of active investigation. Difluoromethylation is known to enhance metabolic stability and binding affinity, making it an attractive modification strategy in drug design. The ability to introduce this group early in the synthetic pathway using 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde offers a streamlined approach to developing more effective pharmaceuticals.

In agrochemical research, this compound has also demonstrated significant potential. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The structural features of 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde make it an ideal candidate for generating novel agrochemicals with improved efficacy and environmental safety.

The synthesis of this compound typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination and fluorination reactions on pre-functionalized pyridine precursors. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

The growing demand for high-quality intermediates like 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde has led to advancements in manufacturing processes that ensure consistent quality and supply. Manufacturers are increasingly adopting green chemistry principles to minimize waste and energy consumption while maintaining high production standards.

The application of computational methods in drug discovery has further enhanced the utility of this compound. Molecular modeling studies have helped researchers predict the binding interactions between derived compounds and biological targets, accelerating the development process. These computational tools are particularly valuable in identifying lead compounds that require further optimization.

In conclusion, 4,6-Dichloro-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806831-26-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with diverse therapeutic potentials. As research continues to uncover new applications for this compound, its significance in chemical biology is likely to grow even further.